Cas no 1427426-70-7 (Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)-)

• Product Name: Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)-
• CAS No: 1427426-70-7
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5218796
• Update Time: 2025-10-28

Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)-

• Inchi： 1S/C10H11BrO2/c1-7-4-3-5-8(9(12)6-11)10(7)13-2/h3-5H,6H2,1-2H3
• InChI Key： NCDNTQWEKJAZOD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(C)=C1OC)CBr

Additional information on Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)-

Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)-: A Comprehensive Overview

Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)-, also known by its CAS number 1427426-70-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom at the second position of the ethanone group with a substituted phenyl ring. The phenyl group is further modified with a methoxy group at the second position and a methyl group at the third position, making it a highly functionalized molecule with potential applications in drug design and synthesis.

The synthesis of Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)- involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. One common approach to synthesizing this compound is through the Friedel-Crafts acylation reaction, which allows for the introduction of the ethanone group onto the aromatic ring. Subsequent bromination and methylation steps are then employed to achieve the desired substitution pattern. This multi-step synthesis not only demonstrates the versatility of aromatic substitution reactions but also underscores the importance of precise reaction conditions in achieving high yields and purity.

Recent studies have explored the biological activity of Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)-, particularly its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant antioxidant properties, making it a promising candidate for applications in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary in vitro studies have indicated that this compound may possess anti-inflammatory properties, further expanding its potential therapeutic applications.

The structural features of Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)- play a crucial role in its biological activity. The presence of the bromine atom introduces electronic effects that can influence the molecule's reactivity and bioavailability. Furthermore, the methoxy group on the phenyl ring contributes to increased hydrophilicity, enhancing the compound's solubility in aqueous environments. These properties collectively make this compound an attractive target for further pharmacological investigation.

In terms of industrial applications, Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)- has found use as an intermediate in the synthesis of more complex organic molecules. Its ability to undergo various functional group transformations makes it a valuable building block in organic synthesis. For instance, it can serve as a precursor for the preparation of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

From an environmental perspective, understanding the fate and transport of Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)- is essential for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability and toxicity under various environmental conditions. These studies are critical for ensuring that any industrial or therapeutic applications of this compound are conducted responsibly and sustainably.

In conclusion, Ethanone, 2-bromo-1-(2-methoxy-3-methylphenyl)-, with its CAS number 1427426-70-7, represents a fascinating example of how modern organic chemistry can yield compounds with diverse functional properties. Its unique structure, coupled with its potential biological activities and industrial applications, positions it as an important molecule for future research and development.